3-Piperazin-1-YL-1,2-benzisoxazole
Cat. No. B1590588
M. Wt: 203.24 g/mol
InChI Key: ZDFQBFVFCPABKQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH2:11]1[CH2:12][NH:13][CH2:14][CH2:15][NH:16]1.[Cl:1][c:2]1[n:3][o:4][c:5]2[c:6]1[cH:7][cH:8][cH:9][cH:10]2.[OH2:17]>>[c:2]1([N:13]2[CH2:12][CH2:11][NH:16][CH2:15][CH2:14]2)[n:3][o:4][c:5]2[c:6]1[cH:7][cH:8][cH:9][cH:10]2
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CNCCN1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Clc1noc2ccccc12
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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c1ccc2c(N3CCNCC3)noc2c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
